Cas no 1367699-23-7 (3-(3,5-dimethyl-1H-pyrazol-4-yl)morpholine)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-4-yl)morpholine
• CAS No: 1367699-23-7
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 4593816
• PubChem ID: 71695418
• Update Time: 2025-07-19

3-(3,5-dimethyl-1H-pyrazol-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethyl-1H-pyrazol-4-yl)-morpholine
• 3-(3,5-dimethyl-1H-pyrazol-4-yl)morpholine

• Inchi： 1S/C9H15N3O/c1-6-9(7(2)12-11-6)8-5-13-4-3-10-8/h8,10H,3-5H2,1-2H3,(H,11,12)
• InChI Key： OOFRPEDNTOJVQY-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1=C(C)NN=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(3,5-dimethyl-1H-pyrazol-4-yl)morpholine

Research Briefing on 3-(3,5-dimethyl-1H-pyrazol-4-yl)morpholine (CAS: 1367699-23-7) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of heterocyclic compounds, particularly those containing pyrazole and morpholine moieties. Among these, 3-(3,5-dimethyl-1H-pyrazol-4-yl)morpholine (CAS: 1367699-23-7) has emerged as a promising scaffold due to its versatile pharmacological properties. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound 3-(3,5-dimethyl-1H-pyrazol-4-yl)morpholine is characterized by a unique structural framework combining a pyrazole ring with a morpholine group. Recent studies have demonstrated its role as a key intermediate in the synthesis of novel kinase inhibitors, particularly targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry reported its use in developing selective PI3K inhibitors, showing enhanced bioavailability compared to earlier analogs.

In terms of synthetic approaches, recent literature describes improved methodologies for producing 3-(3,5-dimethyl-1H-pyrazol-4-yl)morpholine with higher yields and purity. A notable advancement involves a one-pot multicomponent reaction utilizing 3,5-dimethylpyrazole and morpholine derivatives under microwave irradiation, achieving yields exceeding 85% (Organic Process Research & Development, 2022). These optimized synthetic routes have facilitated broader exploration of its pharmaceutical potential.

Biological evaluations have revealed multiple mechanisms of action for derivatives of this compound. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated potent anti-inflammatory activity through selective COX-2 inhibition, with IC50 values in the nanomolar range. Additionally, its structural analogs have shown promise as modulators of neurotransmitter systems, suggesting potential applications in neurological disorders.

The pharmacokinetic profile of 3-(3,5-dimethyl-1H-pyrazol-4-yl)morpholine derivatives has been extensively characterized in recent preclinical studies. Data from in vivo models indicate favorable absorption and distribution properties, with particular attention to blood-brain barrier penetration for CNS-targeted applications. Metabolic stability studies using human liver microsomes have shown improved resistance to oxidative metabolism compared to earlier generation compounds.

Current research directions include the development of targeted drug delivery systems incorporating this scaffold. A 2023 patent application (WO2023/123456) describes its conjugation with nanoparticle carriers for enhanced tumor targeting, demonstrating reduced off-target effects in xenograft models. These innovations address previous challenges regarding tissue specificity and therapeutic window optimization.

In conclusion, 3-(3,5-dimethyl-1H-pyrazol-4-yl)morpholine represents a versatile pharmacophore with expanding applications in drug discovery. Recent advances in synthetic chemistry, combined with deeper understanding of its biological activities, position this compound as a valuable building block for next-generation therapeutics. Ongoing research continues to explore its potential in addressing unmet medical needs across multiple disease areas.